(2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid
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Description
(2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid is a compound that features a tert-butoxycarbonyl (Boc) protected amino group and a cyclohexoxy group attached to a propanoic acid backbone. This compound is often used in organic synthesis, particularly in peptide chemistry, due to its protective groups which prevent unwanted reactions during synthesis.
Properties
Molecular Formula |
C14H25NO5 |
|---|---|
Molecular Weight |
287.35 g/mol |
IUPAC Name |
3-cyclohexyloxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
InChI |
InChI=1S/C14H25NO5/c1-14(2,3)20-13(18)15-11(12(16)17)9-19-10-7-5-4-6-8-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17) |
InChI Key |
AFRSNPYABXEFCV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC(COC1CCCCC1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid typically involves the protection of the amino group with a tert-butoxycarbonyl group. This can be achieved by reacting the amino acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine. The cyclohexoxy group can be introduced through an etherification reaction using cyclohexanol and an appropriate activating agent like tosyl chloride (TsCl) or mesyl chloride (MsCl) under basic conditions .
Industrial Production Methods
Industrial production of this compound may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems can be used to introduce the tert-butoxycarbonyl group into various organic compounds, providing a more sustainable and scalable method compared to traditional batch processes .
Chemical Reactions Analysis
Types of Reactions
(2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid can undergo several types of chemical reactions, including:
Hydrolysis: The Boc group can be removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA).
Substitution: The cyclohexoxy group can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can participate in oxidation and reduction reactions depending on the functional groups present.
Common Reagents and Conditions
Hydrolysis: Trifluoroacetic acid (TFA) is commonly used to remove the Boc protecting group.
Substitution: Nucleophiles such as amines or alcohols can be used to replace the cyclohexoxy group.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.
Major Products Formed
Hydrolysis: Removal of the Boc group yields the free amino acid.
Substitution: Depending on the nucleophile used, various substituted products can be formed.
Oxidation: Oxidation can lead to the formation of carboxylic acids or ketones.
Scientific Research Applications
(2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid has several applications in scientific research:
Peptide Synthesis: Used as a building block in the synthesis of peptides due to its protected amino group.
Organic Synthesis: Serves as a versatile intermediate in the synthesis of various organic compounds.
Medicinal Chemistry: Utilized in the development of pharmaceuticals, particularly in the synthesis of peptide-based drugs.
Material Science: Employed in the preparation of functional materials and polymers.
Mechanism of Action
The mechanism of action of (2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid primarily involves its role as a protected amino acid in peptide synthesis. The Boc group protects the amino group from unwanted reactions, allowing for selective reactions at other sites. Upon removal of the Boc group, the free amino group can participate in peptide bond formation, facilitating the synthesis of peptides and proteins .
Comparison with Similar Compounds
Similar Compounds
(2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid: Features a cyclohexoxy group and a Boc-protected amino group.
(2R)-2-(tert-butoxycarbonylamino)-3-(phenoxy)propanoic acid: Similar structure but with a phenoxy group instead of a cyclohexoxy group.
(2R)-2-(tert-butoxycarbonylamino)-3-(methoxy)propanoic acid: Contains a methoxy group instead of a cyclohexoxy group.
Uniqueness
The uniqueness of (2R)-2-(tert-butoxycarbonylamino)-3-(cyclohexoxy)propanoic acid lies in its combination of a Boc-protected amino group and a cyclohexoxy group, which provides specific steric and electronic properties that can influence its reactivity and applications in synthesis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
